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Compound of Interest

Compound Name: Bifonazole

Cat. No.: B1667052 Get Quote

Essential Safety and Handling Guide for Bifonazole
This guide provides crucial safety and logistical information for laboratory professionals

handling Bifonazole. Adherence to these procedures is vital for ensuring personal safety and

maintaining a secure research environment.

Bifonazole Hazard Summary
Bifonazole is classified as a hazardous substance. Below is a summary of its key hazard

information.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.[1][2]

Skin Sensitization - Warning

May cause

sensitization by skin

contact.[3]

Hazardous to the

Aquatic Environment
- Warning

Very toxic to aquatic

organisms, may cause

long-term adverse

effects in the aquatic

environment.[3]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Bifonazole to

minimize exposure.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[4][5][6]

Hands Chemical-resistant Gloves

Use impervious, chemical-

resistant gloves.[5] Regularly

inspect gloves for any signs of

degradation or puncture.

Change gloves frequently,

especially if contact with

Bifonazole is known or

suspected.[7]

Body Protective Clothing

Wear a lab coat or chemical-

resistant coveralls.[3][8]

Ensure clothing is flame-

resistant and impervious.[4]

Contaminated work clothes

should be laundered

separately from personal

clothing.[3]

Respiratory Respirator (if applicable)

Use in a well-ventilated area,

such as a laboratory fume

hood.[3][4] If dust formation is

likely or ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[5][6][9]
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Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety.

Step-by-Step Handling Protocol
Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood, is operational.[3][4]

Verify that all required PPE is available and in good condition.

Have spill containment materials readily accessible.

Handling:

Avoid all personal contact, including the inhalation of dust.[3][4][9]

When handling, do not eat, drink, or smoke.[1][2][10]

Keep containers securely sealed when not in use.[9]

Avoid contact with incompatible materials, such as strong oxidizing agents.[3][9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9][10]

Keep away from sources of heat and direct sunlight.[10]

Emergency Procedures
Spills:

Minor Spills: Moisten the spilled solid with water to prevent dusting, then sweep it up and

place it into a suitable, sealed container for disposal.[3]

Major Spills: Evacuate the area and alert emergency personnel.[3][10] Wear appropriate

PPE, including respiratory protection. Prevent the spillage from entering drains or
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waterways.[3] Collect the material using dry clean-up procedures that avoid generating

dust.[3]

First Aid:

Ingestion: If swallowed, call a poison center or doctor immediately.[1][2][10] Rinse the

mouth with water.[1][2][10]

Inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.[1][2][9]

Skin Contact: While generally not an irritant, it is good practice to wash the affected area

with soap and water.[1][2] Do not expose open cuts or abraded skin to the material.[3]

Eye Contact: Rinse the eyes cautiously with water for several minutes.[1][2]

Disposal Plan
Dispose of Bifonazole and any contaminated materials in accordance with all applicable

local, regional, national, and international regulations.[1][9][10]

Potential disposal methods include burial in a licensed landfill or incineration in a licensed

facility.[3]

Empty containers should be decontaminated before disposal.[3]

Quantitative Data
No specific occupational exposure limits have been established for Bifonazole.[3][4][6][9]

Therefore, exposure should be kept as low as reasonably achievable. The following

toxicological data is available:

Route of Exposure Species LD50 Value

Oral Mouse 2,629 mg/kg[1]

Oral Rat 1,463 mg/kg[1][2]

Subcutaneous Mouse >15 g/kg[1]

Subcutaneous Rat >10 g/kg[1]
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Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Bifonazole from initial

preparation to final disposal.
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Preparation

Handling

Cleanup & Disposal Emergency Response

Don PPE
(Goggles, Gloves, Lab Coat)

Prepare Ventilated Workspace
(Fume Hood)

1. Safety First

Weigh Bifonazole

2. Proceed to Handling

Perform Experiment

Spill

Potential Hazard

Store in a Cool, Dry,
Well-Ventilated Area

If not all material is used

Decontaminate Workspace

3. After Experiment

Exposure

Potential Hazard

Dispose of Waste
(in accordance with regulations)

Doff PPE

4. Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling of Bifonazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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